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Compound of Interest

Compound Name: Empesertib

Cat. No.: B8068678

For researchers, scientists, and drug development professionals, this document provides
detailed information on the solubility and stock solution preparation of Empesertib (BAY
1161909), a potent and selective inhibitor of the serine/threonine kinase Mps1.

Physicochemical and Solubility Data

Empesertib is an orally bioavailable small molecule with potential antineoplastic activity.[1] Its
chemical formula is C29H26FN504S, with a molar mass of 559.62 g/mol .[2] Understanding its
solubility is critical for the design and execution of both in vitro and in vivo studies.
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. Concentration
Solvent Solubility Notes
(mM)

Use fresh, anhydrous
DMSO as moisture

DMSO 100 mg/mL|[3] 178.69 mM[3] -
can reduce solubility.

[3]

Water Insoluble[4]

10% DMSO, 40%
PEG300, 5% Tween- = 2.5 mg/mL[5] = 4.47 mM[5]

Results in a clear

) solution.[5]
80, 45% Saline
10% DMSO, 90% Forms a suspended
(20% SBE-B-CD in 2.5 mg/mL[5] 4.47 mM[5] solution; sonication
Saline) may be required.[5]
10% DMSO, 90% Results in a clear

) = 2.5 mg/mL[5] > 4.47 mM[5] )

Corn Oil solution.[5]

Mechanism of Action: Mps1 Kinase Inhibition

Empesertib functions as a selective inhibitor of monopolar spindle 1 (Mps1) kinase, a key
regulator of the spindle assembly checkpoint (SAC).[1][2] The SAC is a crucial cellular
mechanism that ensures the proper segregation of chromosomes during mitosis. By inhibiting
Mps1, Empesertib disrupts the SAC, leading to chromosomal misalignment, aneuploidy, and
ultimately, cell death in cancer cells that overexpress Mps1.[1]
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Caption: Empesertib inhibits Mps1 kinase, leading to SAC inactivation and subsequent cell
death.

Experimental Protocols: Stock Solution Preparation
High-Concentration DMSO Stock Solution (for in vitro
use)
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This protocol details the preparation of a high-concentration stock solution of Empesertib in
DMSO, which can be further diluted in culture media for cellular assays.

Materials:

Empesertib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

» Weighing: Accurately weigh the desired amount of Empesertib powder in a sterile
microcentrifuge tube. For example, to prepare a 100 mM stock solution from 5.6 mg of
Empesertib (MW: 559.62 g/mol ), you would add 100 pL of DMSO.

e Solubilization: Add the calculated volume of anhydrous DMSO to the tube containing the
Empesertib powder.

e Mixing: Vortex the solution thoroughly until the Empesertib is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if precipitation occurs.[5]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one year or at -80°C for up
to two years.[5]

Working Solution for in vivo Administration

This protocol provides a method for preparing a formulation of Empesertib suitable for oral or
intraperitoneal injection in animal models.

Materials:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.medchemexpress.com/BAY-1161909.html
https://www.medchemexpress.com/BAY-1161909.html
https://www.benchchem.com/product/b8068678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Empesertib DMSO stock solution (e.g., 25 mg/mL)
« PEG300

e Tween-80

e Saline (0.9% NaCl)

» Sterile tubes

o Calibrated pipettes

Procedure:

o Preparation of Vehicle: In a sterile tube, prepare the vehicle by mixing the solvents in the
specified order. For a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline, the volumes will be adjusted accordingly.

o Addition of Empesertib: To prepare a 1 mL working solution of 2.5 mg/mL, add 100 pL of a
25 mg/mL Empesertib DMSO stock solution to 400 pL of PEG300 and mix until clear.[5]

o Addition of Surfactant: Add 50 pL of Tween-80 to the mixture and mix thoroughly.[5]

 Final Dilution: Add 450 pL of Saline to bring the total volume to 1 mL and mix until a clear
solution is obtained.[5] This working solution should be prepared fresh before each use.
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Caption: Workflow for preparing a high-concentration Empesertib DMSO stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Empesertib: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8068678#empesertib-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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